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Compound of Interest

Compound Name: 1-Chloro-1-butene

Cat. No.: B1623148 Get Quote

Technical Support Center: 1-Chloro-1-butene
This guide provides essential information on the proper storage and disposal of 1-Chloro-1-
butene for researchers, scientists, and drug development professionals. Please consult your

institution's specific safety protocols and the Safety Data Sheet (SDS) for the specific product

you are using.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Chloro-1-butene?

A1: 1-Chloro-1-butene is a highly flammable liquid and vapor.[1][2][3][4] It can cause skin and

serious eye irritation.[2][3][4][5] Inhalation may cause respiratory irritation, and ingestion can be

harmful.[2][3] It is crucial to handle this chemical with appropriate personal protective

equipment (PPE) in a well-ventilated area, preferably a chemical fume hood.

Q2: How should I store 1-Chloro-1-butene in the laboratory?

A2: Store 1-Chloro-1-butene in a tightly closed container in a cool, dry, and well-ventilated

area.[1][3][6] It should be kept away from heat, sparks, open flames, and other ignition sources.

[1][2][3][4][6] Some suppliers recommend refrigeration.[3][6] Ensure the storage area is

designated for flammable liquids.

Q3: What materials are incompatible with 1-Chloro-1-butene?
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A3: 1-Chloro-1-butene is incompatible with strong oxidizing agents.[1][6] Avoid contact with

these materials to prevent vigorous reactions.

Q4: Can I dispose of small quantities of 1-Chloro-1-butene down the sink?

A4: No, under no circumstances should any organic liquids, including 1-Chloro-1-butene, be

disposed of down a sink or other sewage drain.[7]

Q5: How should I dispose of waste 1-Chloro-1-butene?

A5: 1-Chloro-1-butene is a halogenated organic compound and must be disposed of as

hazardous waste.[7][8] Collect it in a designated, properly labeled, and sealed waste container

for halogenated organic wastes.[7][8] The container should be clearly marked with the words

"Waste" and the chemical name.[7] Follow your institution's and local regulations for hazardous

waste disposal, which typically involves collection by a licensed waste disposal contractor for

incineration.[1][6][8][9]

Troubleshooting Guide
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Issue Probable Cause Solution

Visible degradation of the

stored chemical (e.g., color

change).

Improper storage conditions

(e.g., exposure to light, air, or

incompatible materials).

Do not use the chemical.

Dispose of it as hazardous

waste according to the

guidelines. Review storage

procedures to ensure they

meet the recommended

conditions.

Pressure buildup in the

storage container.

The container may have been

sealed at a lower temperature

and subsequently warmed, or

there may be a slow

decomposition reaction

occurring.

Handle the container with

extreme caution in a fume

hood. Slowly vent the

container. If you are unsure

about the cause, consult with

your institution's environmental

health and safety (EHS)

department.

A spill has occurred.
Accidental dropping or

mishandling of the container.

For small spills, absorb the

material with inert absorbent

pads and place them in a

sealed container for disposal.

[7] For large spills, evacuate

the area and contact your

institution's EHS department

immediately.[7] Ensure proper

ventilation and eliminate all

ignition sources.[10]

Quantitative Data
The following table summarizes key quantitative data for 1-Chloro-1-butene and a structurally

similar compound. Note that some data is for related isomers or analogs and should be used

as a general guideline.
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Property Value Source Compound

Molecular Formula C4H7Cl 1-Chloro-1-butene

Molecular Weight 90.55 g/mol 1-Chloro-1-butene

Boiling Point 69.71°C (estimate) 1-Chloro-1-butene

Melting Point -96°C (estimate) 1-Chloro-1-butene

Flash Point 13 °C (55.4 °F) - closed cup 1-Chloro-3-methyl-2-butene[5]

Density 0.9050 g/cm³ 1-Chloro-1-butene

Autoignition Temperature 510 °C / 950 °F
Crotyl chloride (mixture

including 1-Chloro-2-butene)[3]

Lower Explosion Limit 4.2%
Crotyl chloride (mixture

including 1-Chloro-2-butene)[3]

Upper Explosion Limit 19.0%
Crotyl chloride (mixture

including 1-Chloro-2-butene)[3]

Experimental Workflow: Safe Handling and Disposal
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Storage

Handling

Disposal

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.
Away from ignition sources.

Incompatible with:
- Strong oxidizing agents

Wear appropriate PPE:
- Safety glasses/goggles

- Lab coat
- Gloves

Handle in a chemical fume hood.

Collect waste in a designated,
labeled container for

halogenated organic waste.

Do NOT dispose down the sink.

Arrange for pickup by a
licensed hazardous waste contractor.

End

Start

Click to download full resolution via product page

Caption: Workflow for the safe storage, handling, and disposal of 1-Chloro-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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